Cas no 1806981-27-0 (2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline
• CAS No: 1806981-27-0
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4618607
• Update Time: 2025-10-30

2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline
• AT24129

• Inchi： 1S/C7H4BrF4NO/c8-3-1-4(9)6(2-5(3)13)14-7(10,11)12/h1-2H,13H2
• InChI Key： NNYYXTHPUFLAOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline

2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline: A Comprehensive Overview

2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline, also known by its CAS number CAS No. 1806981-27-0, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 2-position, a fluorine atom at the 4-position, and a trifluoromethoxy group at the 5-position on the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic strategies.

The synthesis of 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly streamlined the production of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the trifluoromethoxy group onto the aromatic ring, a process that was previously challenging due to the sensitivity of such groups under harsh reaction conditions.

In terms of its applications, 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline has found extensive use in drug discovery programs targeting various therapeutic areas. Its electron-withdrawing substituents enhance the molecule's ability to act as a ligand in metalloenzyme inhibition studies, particularly in the context of kinase and protease inhibitors. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells.

The electronic properties of 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline make it an attractive candidate for applications in organic electronics. Its ability to undergo electropolymerization has been explored for use in flexible electronics and light-emitting diodes (LEDs). Researchers have reported that films formed from this compound exhibit excellent charge transport properties, which could pave the way for its integration into next-generation electronic devices.

From a structural standpoint, the presence of multiple halogen atoms in 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline confers it with unique reactivity patterns. Bromine's electrophilic nature at the 2-position facilitates nucleophilic aromatic substitution reactions, while the trifluoromethoxy group at position 5 acts as a strong electron-withdrawing group, directing incoming nucleophiles to specific positions on the ring. This regioselectivity is highly desirable in medicinal chemistry for constructing complex molecular frameworks.

The environmental impact and biodegradation of CAS No. 1806981-27-0 have also been subjects of recent research interest. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through hydroxylation pathways, albeit at a slower rate compared to less substituted analogs. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its industrial production and application.

In conclusion, 2-Bromo-4-fluoro-5-(trifluoromethoxy)aniline, with its CAS number CAS No. 1806981-27-0, stands as a versatile and multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application-oriented research, underscore its importance as a key player in modern chemical innovation.